Gold;lanthanum

• CAS No.: 83706-59-6
• Molecular Formula: AuLa4
• Molecular Weight: 752.588 g/mol
• IUPAC Name: gold;lanthanum
• InChI: InChI=1S/Au.4La
• InChI Key: DUCXWADQFARXRZ-UHFFFAOYSA-N
• Canonical SMILES: [La].[La].[La].[La].[Au]

Description

Gold;lanthanum is a compound that combines the unique properties of gold and lanthanum. Gold is a precious metal known for its excellent conductivity, resistance to corrosion, and malleability. Lanthanum, on the other hand, is a rare-earth element with significant applications in various high-tech industries due to its unique chemical and physical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of gold;lanthanum compounds often involves the use of lanthanum-based perovskites as supports for gold nanoparticles. One method includes the use of supercritical carbon dioxide anti-solvent precipitation to prepare large surface area lanthanum-based perovskites, which are then used to deposit gold nanoparticles . This method allows for the fine-tuning of the chemical composition and properties of the resulting compound.

Industrial Production Methods: In industrial settings, the production of this compound compounds may involve the use of high-temperature conditions and specialized equipment to ensure the proper deposition and integration of gold nanoparticles onto lanthanum-based supports. This process often requires precise control over reaction conditions to achieve the desired properties and performance of the compound .

Chemical Reactions Analysis

Types of Reactions: Gold;lanthanum compounds can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. Lanthanum, in particular, reacts with atmospheric oxygen to form lanthanum oxide (La₂O₃) and with halogens to form lanthanum trihalides .

Common Reagents and Conditions: Common reagents used in reactions involving this compound compounds include oxygen, halogens, and acids. For example, lanthanum reacts with hydrochloric acid to produce lanthanum chloride (LaCl₃) and hydrogen gas .

Major Products Formed: The major products formed from reactions involving this compound compounds include lanthanum oxide, lanthanum chloride, and various gold-containing compounds, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

Gold;lanthanum compounds have a wide range of scientific research applications. In chemistry, they are used as catalysts in various reactions, including the oxidation of glycerol . In biology and medicine, lanthanum compounds are used in medical imaging and as phosphate binders to control hyperphosphatemia in patients with chronic kidney disease . In industry, this compound compounds are used in the production of specialized optical glasses and as catalysts in the petroleum industry .

Mechanism of Action

The mechanism of action of gold;lanthanum compounds involves the interaction of lanthanum ions with target molecules. For example, lanthanum carbonate acts as a phosphate binder by forming insoluble lanthanum phosphate complexes, which pass through the gastrointestinal tract unabsorbed, thereby reducing serum phosphate levels . The molecular targets and pathways involved in these interactions depend on the specific application and the form of the compound used.

Comparison with Similar Compounds

Gold;lanthanum compounds can be compared with other lanthanide-based compounds, such as lanthanum oxide (La₂O₃) and lanthanum chloride (LaCl₃). These compounds share similar chemical properties, such as the ability to form trivalent lanthanum ions (La³⁺) and react with various reagents . the presence of gold in this compound compounds imparts unique properties, such as enhanced catalytic activity and improved optical characteristics .

List of Similar Compounds:

• Lanthanum oxide (La₂O₃)
• Lanthanum chloride (LaCl₃)
• Lanthanum fluoride (LaF₃)
• Lanthanum carbonate (La₂(CO₃)₃)

These compounds highlight the versatility and unique properties of lanthanum-based materials in various scientific and industrial applications .